![molecular formula C10H7N3 B1332685 6-Aminoquinoline-5-carbonitrile CAS No. 54398-51-5](/img/structure/B1332685.png)
6-Aminoquinoline-5-carbonitrile
Overview
Description
6-Aminoquinoline-5-carbonitrile, or AQC, is an organic compound with a wide range of applications in scientific research. AQC is a versatile molecule that can be used in a variety of ways, from synthesizing and studying other compounds, to studying biochemical and physiological effects.
Scientific Research Applications
Synthesis and Kinase Inhibition
6-Aminoquinoline-5-carbonitrile derivatives have been studied for their role as kinase inhibitors. A notable application is in the synthesis of 6,7-disubstituted 4-anilinoquinoline-3-carbonitriles, which act as irreversible inhibitors of EGFR and HER-2 kinases. These inhibitors are particularly significant in cancer treatment, with one compound (EKB-569) showing promising oral in vivo activity and undergoing clinical trials (Wissner et al., 2003).
Antimicrobial Activity
The antimicrobial properties of certain this compound derivatives have also been a subject of research. The reactivity of these compounds with various agents and their subsequent antimicrobial effects provide insights into potential medical applications (Elkholy & Morsy, 2006).
Chemical Transformations and Reactivity
Research on this compound has also focused on its chemical reactivity under various conditions. Studies have explored the reactions of related carbonitriles with different nucleophilic reagents, leading to the formation of various heterocyclic systems. These findings are significant in the field of organic synthesis and chemical engineering (Ibrahim & El-Gohary, 2016).
Development of Inhibitors for Inflammatory Diseases
Another important application is the development of inhibitors targeting Tumor Progression Loci-2 (Tpl2) kinase, which is implicated in inflammatory diseases such as rheumatoid arthritis. 8-Substituted-4-anilino-6-aminoquinoline-3-carbonitriles, which selectively inhibit Tpl2 over EGFR kinase, have shown promise in reducing TNF-alpha production, a key factor in inflammation (Green et al., 2007).
Facilitation of Complex Synthesis
The compound facilitates the synthesis of complex molecules, as demonstrated by a study on the one-pot synthesis of 3-aminoquinolines and subsequent routes to benzo[b]naphthyridine-3-carbonitriles. This research highlights the versatility of this compound derivatives in synthesizing diverse chemical structures, which is crucial in pharmaceutical and synthetic chemistry (Wang et al., 2004).
Exploration of Heterocyclic Compounds
Studies have also focused on converting this compound derivatives into various heterocyclic compounds. These syntheses have implications in drug discovery and the development of new materials with potential applications in various industries (El-Dean et al., 2010).
Photophysical Properties
The photophysical properties of spiro-oxazino-quinoline derivatives synthesized from 2-aminoquinoline-3-carbonitrile have been studied. Such research is crucial in the development of materials with specific optical properties, potentially useful in sensing, imaging, and electronic applications (Rane et al., 2009).
Corrosion Inhibition
Quinoline derivatives, including those related to this compound, have been evaluated as corrosion inhibitors for metals. This application is significant in industrial processes and maintenance, providing insights into new materials for protecting metals in corrosive environments (Singh et al., 2016).
Safety and Hazards
6-Aminoquinoline-5-carbonitrile is considered hazardous. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, avoiding ingestion and inhalation, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known that similar compounds, such as other aminoquinolines, have been studied for their interactions with various biological targets .
Mode of Action
It’s worth noting that other aminoquinolines have been shown to interact with their targets in a variety of ways, including inhibition of protein synthesis and effects on dna and rna synthesis .
Biochemical Analysis
Biochemical Properties
It is known that the compound has significant interactions with various enzymes, proteins, and other biomolecules .
Cellular Effects
It is believed to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level, including potential binding interactions with biomolecules, possible enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .
Dosage Effects in Animal Models
Studies on threshold effects, as well as any toxic or adverse effects at high doses, are currently limited .
Metabolic Pathways
Information on any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels, is currently limited .
Transport and Distribution
Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently limited .
Subcellular Localization
Information on any targeting signals or post-translational modifications that direct it to specific compartments or organelles is currently limited .
properties
IUPAC Name |
6-aminoquinoline-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3/c11-6-8-7-2-1-5-13-10(7)4-3-9(8)12/h1-5H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYCIBXGKTGBHHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2C#N)N)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363650 | |
Record name | 6-aminoquinoline-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54398-51-5 | |
Record name | 6-aminoquinoline-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-aminoquinoline-5-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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